N-Methyl-1-(2H-tetrazol-5-yl)cyclopropan-1-amine;hydrochloride

• IUPAC Name: N-methyl-1-(2H-tetrazol-5-yl)cyclopropan-1-amine;hydrochloride
• InChI: InChI=1S/C5H9N5.ClH/c1-6-5(2-3-5)4-7-9-10-8-4;/h6H,2-3H2,1H3,(H,7,8,9,10);1H
• InChI Key: GALQWOOOMOJZCS-UHFFFAOYSA-N
• Canonical SMILES: CNC1(CC1)C2=NNN=N2.Cl
• Molecular Formula: C5H10ClN5
• Molecular Weight: 175.62 g/mol

Description

“N-Methyl-1-(2H-tetrazol-5-yl)cyclopropan-1-amine;hydrochloride” is a chemical compound with the CAS Number: 2253632-06-1. It has a molecular weight of 175.62.

Synthesis Analysis

While specific synthesis methods for “N-Methyl-1-(2H-tetrazol-5-yl)cyclopropan-1-amine;hydrochloride” were not found, a related compound, 1-(2H-tetrazol-5-yl)-5-nitraminotetrazole, and its derivatives were successfully prepared from readily available 5-aminotetrazole. All new energetic compounds were fully characterized by IR and NMR spectra and elemental analysis.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H9N5.ClH/c1-6-5(2-3-5)4-7-9-10-8-4;/h6H,2-3H2,1H3,(H,7,8,9,10);1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Energetic Materials

N-Methyl-1-(2H-tetrazol-5-yl)cyclopropan-1-amine hydrochloride and its derivatives have been investigated as potential energetic materials. Researchers have synthesized C–N linked bistetrazolate nitramino compounds from readily available 5-aminotetrazole. These compounds exhibit high nitrogen content (ranging from 59.3% to 74.8%) compared to conventional high explosives like RDX, HMX, and CL-20. Theoretical calculations show that their heats of formation are significantly higher than those of traditional explosives. .

Cardiovascular Health

Studies suggest that N-Methyl-1-(2H-tetrazol-5-yl)cyclopropan-1-amine hydrochloride derivatives may have potential applications in managing hypertension and related cardiovascular damage caused by free radicals. .

DNA Synthesis

In biochemistry, dilute 1H-tetrazole in acetonitrile is commonly used for DNA synthesis. .

Bioisosteres in Medicinal Chemistry

Tetrazoles act as nonclassical bioisosteres of carboxylic acids due to their near-pKa values. .

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, and H335. These codes indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.